(5-Fluoro-2-hydroxyphenyl)(piperidin-4-yl)methanone hydrochloride
Overview
Description
Scientific Research Applications
Medicinal Chemistry: Synthesis of Piperidine Derivatives
Piperidine derivatives are crucial in the pharmaceutical industry, and the compound can serve as a precursor for synthesizing various piperidine derivatives. These derivatives are present in more than twenty classes of pharmaceuticals and are essential for designing drugs .
Pharmacology: Development of Antimalarial Agents
Research has shown that piperidine derivatives can be highly selective for resistant strains of Plasmodium falciparum, the parasite responsible for malaria. The compound could be used to synthesize analogs with potent antimalarial activity, particularly against drug-resistant strains .
Drug Development: RIPK2 Kinase Inhibition
The compound may be used in the development of RIPK2 kinase inhibitors. RIPK2 is involved in immune signaling and is a target for treating inflammatory diseases. The compound’s structure could be beneficial in creating new inhibitors to modulate this kinase’s activity .
Chemical Synthesis: Multicomponent Reactions
In chemical synthesis, this compound could be involved in multicomponent reactions to create complex molecules. Its structure allows for diverse reactivity, making it a valuable substrate for synthetic organic chemistry .
Biological Studies: Protein Interaction Analysis
The compound could be used to study protein interactions, especially in the context of immune signaling pathways. Its ability to interact with proteins like RIPK2 kinase makes it a candidate for probing protein-protein interactions .
Material Science: Polymer Additives
While not directly related to the compound, piperidine derivatives are known to be used as polymer additives. The compound could potentially be modified to enhance the properties of polymers, contributing to the development of new materials .
properties
IUPAC Name |
(5-fluoro-2-hydroxyphenyl)-piperidin-4-ylmethanone;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FNO2.ClH/c13-9-1-2-11(15)10(7-9)12(16)8-3-5-14-6-4-8;/h1-2,7-8,14-15H,3-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEBHVJDZJXVENU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C(=O)C2=C(C=CC(=C2)F)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Fluoro-2-hydroxyphenyl)(piperidin-4-yl)methanone hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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